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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Acid Blue 182, a synthetic
anthraquinone dye. It details the compound's chemical identity, including its IUPAC name and
various synonyms. The guide summarizes key physicochemical properties in tabular format for
easy reference and outlines detailed experimental protocols for its primary applications in
textile dyeing and as a pH indicator. Furthermore, this document includes graphical
representations of experimental workflows to aid in practical application and understanding.
While no direct involvement in biological signaling pathways has been identified for Acid Blue
182, its utility in various scientific and industrial processes is well-established.

Chemical Identity

Acid Blue 182 is a water-soluble anionic dye that belongs to the anthraquinone class of
colorants. Its chemical structure features a substituted anthraquinone core with sulfonic acid
groups, which impart its acidic nature and solubility in aqueous media.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for Acid Blue 182 is:

disodium;4-[4-[acetyl(methyl)amino]-2-sulfonatoanilino]-1-amino-9,10-dioxoanthracene-2-
sulfonate[1]
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Synonyms

Acid Blue 182 is known by a variety of other names in industrial and academic settings. A

comprehensive list of its common synonyms is provided in the table below.

Synonym Type

Synonym

C.l. Name

C.l. Acid Blue 182

CAS Registry Number

12219-26-0[2][3]

EINECS Number

235-404-9

UNII

EOO0JAV469L

Trade Names

Alizarine Fast Blue ERL[1]

Blue HRL[1]

Acid Blue HRL

Alizarine Light Blue H-RL[4]

Apollo Acid Blue HRL[4]

Best Acid Blue HRL[4]

Everacid Blue HRL[4]

Kayacyl Blue HRL[4]

Sandolan Blue E-HRL[4]

Triacid Fast Blue HRL[4]

Systematic Name

2-Anthracenesulfonic acid, 4-[[4-
(acetylmethylamino)-2-sulfophenyl]Jamino]-1-
amino-9,10-dihydro-9,10-dioxo-, disodium salt

Physicochemical and Technical Data

A summary of the key physicochemical and technical properties of Acid Blue 182 is presented

in the following tables.
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General and Physicochemical Properties

Property Value Reference
Molecular Formula C23H17N3Na209S:2 [1]
Molecular Weight 589.5 g/mol [1]
Appearance Blue Powder [5]
Solubility Soluble in water [6]
Hydrogen Bond Donor Count 2 [1]
Heavy Atom Count 39 [1]

ies (Texti lication)

Property Rating (1ISO) Rating (AATCC) Reference
Light Fastness 6 6 [2]
Soaping (Fading) 3-4 [2]
Soaping (Stain) 5 1 [2]
Perspiration Fastness 2]
(Fading)
Perspiration Fastness

_ 4-5 4-5 [2]
(Stain)
Oxygen Bleaching 3-4 [2]

Fastness to Seawater

[2]

Experimental Protocols

This section provides detailed methodologies for the primary applications of Acid Blue 182.

Protocol for Dyeing of Polyamide (Nylon) Fabric

This protocol is based on the established principles of acid dyeing for synthetic polyamide

fibers.
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3.1.1. Materials and Reagents

e Acid Blue 182 dye powder

e Nylon fabric (pre-scoured and wetted)

» Deionized water

e Acetic acid or formic acid (for pH adjustment)
e Sodium sulfate (leveling agent, optional)

» Non-ionic wetting agent

o Laboratory dyeing machine or water bath with stirrer
o Beakers, graduated cylinders, and pH meter
3.1.2. Procedure

e Dye Bath Preparation:

o Prepare a dye stock solution by dissolving a known amount of Acid Blue 182 powder in
hot deionized water. For example, a 1% stock solution (1 g of dye in 100 mL of water).

o Fill the dyeing vessel with the required volume of deionized water to achieve a liquor-to-
goods ratio of 20:1 (e.g., 200 mL of water for 10 g of fabric).

o Add the required amount of dye stock solution to the dye bath to achieve the desired
shade percentage (e.g., 1% on weight of fabric).

o Add a non-ionic wetting agent (e.g., 0.5 g/L) and, if necessary, a leveling agent like sodium
sulfate (e.g., 5-10 g/L).

o Stir the dye bath to ensure homogeneity.

e pH Adjustment:
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o Adjust the pH of the dye bath to approximately 2.1 using acetic acid or formic acid.[1] Use
a pH meter for accurate measurement.

e Dyeing Process:
o Introduce the pre-wetted nylon fabric into the dye bath at room temperature.
o Gradually raise the temperature of the dye bath to 80°C over 30-45 minutes.[1]

o Maintain the temperature at 80°C for 45-60 minutes, ensuring continuous agitation of the
fabric.

e Rinsing and After-treatment:

[¢]

After the dyeing cycle, cool the dye bath down to approximately 50°C.

[¢]

Remove the fabric and rinse it thoroughly with cold water until the water runs clear.

[e]

Perform a final rinse with a neutralizing agent if necessary to remove any residual acid.

o

Squeeze the fabric to remove excess water and air-dry or tumble-dry at a low
temperature.

Protocol for Use as a pH Indicator

Acid Blue 182 can be used as a pH indicator, exhibiting a color change in acidic conditions.[1]
3.2.1. Materials and Reagents

Acid Blue 182

Deionized water or ethanol (95%)

Buffer solutions of known pH values

Test tubes or a microplate reader

3.2.2. Preparation of Indicator Solution
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e Prepare a 0.1% (w/v) solution of Acid Blue 182 in deionized water or 95% ethanol. Stir until
the dye is completely dissolved.

3.2.3. Determination of pH

o Add a few drops of the Acid Blue 182 indicator solution to the sample solution of unknown
pH.

o Observe the color change. Acid Blue 182 transitions from blue to red as the pH of the
solution decreases.[1]

o For a more guantitative assessment, the absorption spectrum can be measured using a
spectrophotometer, and the pH can be determined by comparing the spectrum to calibrated
standards.

Visualizations

The following diagrams illustrate the experimental workflows described above.

Dye Bath Preparation Dyeing Process Post-Treatment

Rinse Thoroughly }—»

Prepare Dye Stock Solution e Adjust pH to 2.1 g Introduce Fabric at Room Temy Ramp Temperature to 80° Hold at 80°C for 45-60 min —| Cool Down }—» %

Click to download full resolution via product page

Caption: Workflow for dyeing nylon fabric with Acid Blue 182.
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Caption: General workflow for using Acid Blue 182 as a pH indicator.

Concluding Remarks

Acid Blue 182 is a versatile anthraquinone dye with significant applications in the textile
industry and as a pH indicator in analytical chemistry. Its well-defined chemical properties and
predictable performance make it a valuable tool for researchers and professionals in various
scientific fields. While it is not directly implicated in drug development or biological signaling, its
use in staining and as a model compound in environmental studies highlights its broader
scientific relevance. The information and protocols provided in this guide are intended to
facilitate its effective and safe use in laboratory and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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